Cas no 2097969-02-1 (6-(But-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol)

• Product Name: 6-(But-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol
• CAS No: 2097969-02-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5056074
• Update Time: 2025-06-08

6-(But-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol
• 4-but-3-enyl-2-cyclopropyl-1H-pyrimidin-6-one
• 6-(But-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol

• Inchi： 1S/C11H14N2O/c1-2-3-4-9-7-10(14)13-11(12-9)8-5-6-8/h2,7-8H,1,3-6H2,(H,12,13,14)
• InChI Key： SHLYJZQZBFQZSW-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC=C)N=C(C2CC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5

Additional information on 6-(But-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol

Research Brief on 6-(But-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol (CAS: 2097969-02-1): Recent Advances and Applications

In recent years, the compound 6-(But-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol (CAS: 2097969-02-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This pyrimidine derivative has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies for various diseases. The unique structural features of this compound, including the butenyl side chain and cyclopropyl group, contribute to its versatility in chemical modifications and interactions with biological targets.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of 6-(But-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol. The researchers employed a combination of computational modeling and experimental techniques to investigate its binding affinity with specific enzyme targets, such as protein kinases involved in cancer progression. The results demonstrated that this compound exhibits moderate inhibitory activity against certain kinase isoforms, suggesting its potential as a scaffold for further optimization in drug discovery programs.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where 6-(But-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol was utilized as a building block for the synthesis of novel antiviral agents. The study highlighted the compound's reactivity in click chemistry reactions, particularly in copper-catalyzed azide-alkyne cycloadditions (CuAAC), which enabled the efficient generation of diverse triazole-containing derivatives with improved pharmacological profiles.

From a mechanistic perspective, recent structural biology studies have provided insights into the molecular interactions of 6-(But-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol with biological targets. X-ray crystallography data revealed that the cyclopropyl moiety plays a crucial role in maintaining optimal binding geometry, while the butenyl side chain contributes to hydrophobic interactions within protein binding pockets. These findings are particularly relevant for structure-activity relationship (SAR) studies aimed at developing more potent analogs.

The compound has also found applications in chemical biology probes development. A 2023 Nature Chemical Biology publication described its use as a photoaffinity labeling agent, where the butenyl group was modified to incorporate a photoreactive diazirine moiety. This modification allowed for the identification of novel protein targets in complex biological systems, demonstrating the compound's utility in target identification and validation studies.

Looking forward, the versatility of 6-(But-3-en-1-yl)-2-cyclopropylpyrimidin-4-ol continues to inspire new research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate the design of effective E3 ligase recruiters. Additionally, its application in fragment-based drug discovery approaches is being actively investigated, as the compound's molecular weight and physicochemical properties make it an ideal candidate for fragment library development.